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Compound of Interest

Compound Name: 2-Methyl-4-phenoxyaniline

Cat. No.: B173268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Methyl-4-phenoxyaniline is an aromatic amine and a diaryl ether derivative that serves as a

versatile building block in organic synthesis. Its structural motif is of significant interest in

medicinal chemistry and materials science. This document provides a detailed overview of its

chemical properties, synthesis, potential applications, and safety information, tailored for

professionals in research and development.

Chemical and Physical Properties
2-Methyl-4-phenoxyaniline, a substituted aniline, possesses a unique combination of a

nucleophilic amino group and an electron-rich aromatic system, making it a valuable

intermediate. Its core physical and chemical properties are summarized below.
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Property Value Reference

CAS Number 13024-16-3 [1][2]

Molecular Formula C13H13NO [1]

Molecular Weight 199.25 g/mol [1]

Appearance Solid (form may vary) -

SMILES Nc1ccc(cc1C)Oc1ccccc1 [2]

MDL Number MFCD08688317 [1]

Synthesis of 2-Methyl-4-phenoxyaniline
The synthesis of 2-Methyl-4-phenoxyaniline primarily involves two key steps: the formation of

a diaryl ether bond and the reduction of a nitro group. The most common methods for creating

the C-O ether linkage are the Ullmann condensation and the Buchwald-Hartwig amination.[3]

Synthetic Pathways
The general synthetic strategy involves coupling an appropriately substituted phenol with an

aryl halide, followed by the reduction of an intermediate nitro compound.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.matrixscientific.com/product/buy-2-methyl-4-phenoxyaniline
https://www.ivychem.com/prod.php?id=163315
https://www.matrixscientific.com/product/buy-2-methyl-4-phenoxyaniline
https://www.matrixscientific.com/product/buy-2-methyl-4-phenoxyaniline
https://www.ivychem.com/prod.php?id=163315
https://www.matrixscientific.com/product/buy-2-methyl-4-phenoxyaniline
https://www.benchchem.com/product/b173268?utm_src=pdf-body
https://www.benchchem.com/product/b173268?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_2_Methyl_4_4_methylphenoxy_aniline.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_2_Methyl_4_4_methylphenoxy_aniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ullmann Condensation Buchwald-Hartwig C-O Coupling

4-Chloro-2-methylnitrobenzene

Nitro-intermediate

 + p-Cresol, CuI, Base, High Temp.

p-Cresol

2-Methyl-4-phenoxyaniline

 Reduction (e.g., Fe/NH4Cl)

Aryl Halide

Nitro-intermediate

 + Phenol, Pd-catalyst, Ligand, Base

Phenol

2-Methyl-4-phenoxyaniline

 Reduction

Click to download full resolution via product page

Caption: Comparative synthetic pathways for 2-Methyl-4-phenoxyaniline.

While the Ullmann condensation is a classic, cost-effective method using copper catalysts, it

often requires high reaction temperatures (above 150°C).[3] The palladium-catalyzed

Buchwald-Hartwig reaction typically proceeds under milder conditions and has a broader

substrate scope, which can be advantageous for large-scale production, especially with

sensitive functional groups.[3]

Experimental Protocol: Ullmann Condensation Route
The following is a representative protocol for the synthesis of 2-Methyl-4-phenoxyaniline via

the Ullmann condensation.
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Start

Step 1: C-O Bond Formation
- Dissolve p-cresol and KOH in DMSO.

- Heat to 80°C to form potassium phenoxide.
- Add 4-chloro-2-methylnitrobenzene and CuI.

Step 2: Reaction
- Heat mixture to 150-160°C for 8-12 hours.

- Monitor progress by TLC or GC.

Step 3: Work-up & Extraction
- Cool and pour into cold water.

- Extract with ethyl acetate.
- Wash organic layers, dry, and concentrate.

Step 4: Nitro Group Reduction
- Prepare a slurry of iron powder in ethanol/water.

- Add catalytic ammonium chloride and heat to reflux.
- Add crude nitro-intermediate dropwise.

Step 5: Isolation & Purification
- Filter the hot reaction mixture through celite.

- Concentrate the filtrate.
- Purify the crude product by column chromatography.

End Product:
2-Methyl-4-phenoxyaniline

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Methyl-4-phenoxyaniline.

Step 1: C-O Bond Formation (Ullmann Condensation)[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b173268?utm_src=pdf-body-img
https://www.benchchem.com/product/b173268?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_2_Methyl_4_4_methylphenoxy_aniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a reaction vessel, dissolve p-cresol (1.1 equivalents) and potassium hydroxide (1.5

equivalents) in a suitable high-boiling polar solvent like DMSO.

Stir the mixture and heat to approximately 80°C to facilitate the formation of the potassium

phenoxide salt.[3]

Add 4-chloro-2-methylnitrobenzene (1.0 equivalent) and copper(I) iodide (0.1 equivalents) to

the mixture.[3]

Heat the reaction mixture to 150-160°C and maintain for 8-12 hours, monitoring the

reaction's progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[3]

After completion, cool the mixture to room temperature and pour it into cold water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate or toluene).[3]

Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate,

and concentrate under reduced pressure to yield the crude nitro-intermediate.[3]

Step 2: Nitro Group Reduction[3]

In a separate flask, prepare a slurry of iron powder (3-5 equivalents) in a mixture of ethanol

and water.

Add a catalytic amount of ammonium chloride (0.2 equivalents) and heat the mixture to

reflux (approximately 80°C).[3]

Dissolve the crude nitro-intermediate from the previous step in ethanol and add it dropwise

to the refluxing iron slurry.[3]

Monitor the reduction by TLC until the starting material is consumed.

Filter the hot reaction mixture through a pad of celite to remove the iron salts.

Concentrate the filtrate under reduced pressure.

The resulting crude product can be purified by column chromatography on silica gel to yield

pure 2-Methyl-4-phenoxyaniline.
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Applications in Drug Development and Research
Phenoxyaniline and its derivatives are a significant class of compounds in medicinal chemistry.

[4] The diaryl ether linkage provides a stable and versatile scaffold for developing molecules

with tailored pharmacokinetic and electronic properties.[4] This structural motif is found in

compounds with a broad spectrum of biological activities.[4]

Derivatives of phenoxyaniline have been investigated for their potential to inhibit various

enzymes and signaling pathways implicated in diseases such as cancer and inflammation.[4][5]

For example, phenoxyaniline is an intermediate in the synthesis of the anti-inflammatory drug

Nimesulide.[5] The core structure serves as a valuable starting point for creating new

therapeutic agents.[5] While specific pathways for 2-Methyl-4-phenoxyaniline are not

extensively documented, its structural similarity to known kinase inhibitors suggests its potential

as a scaffold in this area.

Core Structure & Applications

2-Methyl-4-phenoxyaniline Scaffold
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Caption: Potential applications derived from the 2-Methyl-4-phenoxyaniline scaffold.

Safety and Handling
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2-Methyl-4-phenoxyaniline is classified as an irritant.[1] Appropriate safety precautions should

be taken when handling this compound.

Hazard Identification
Hazard Statement Code Reference

May cause an allergic skin

reaction.
H317 [1]

Causes serious eye irritation. H319 [1]

Harmful if swallowed, in

contact with skin, or if inhaled.
H302 + H312 + H332 [6]

Suspected of causing genetic

defects.
H341 [6]

Recommended Safety Precautions
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Precautionary Statement Code Reference

Wear protective

gloves/protective clothing/eye

protection/face protection.

P280 [7]

Avoid breathing mist or vapors. P261 [6]

Wash skin thoroughly after

handling.
P264 [6]

Do not eat, drink or smoke

when using this product.
P270 [7]

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P305+P351+P338 [7]

IF SWALLOWED: Call a

POISON CENTER or doctor if

you feel unwell. Rinse mouth.

P301+P312+P330 [7]

It is essential to handle 2-Methyl-4-phenoxyaniline in a well-ventilated area, preferably in a

fume hood.[6] Store the compound in a tightly closed container in a cool, dry place.[8] Always

consult the full Safety Data Sheet (SDS) from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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